Cas no 2227755-63-5 ((1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid)
(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid
- EN300-1533444
- 2227755-63-5
- (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
-
- Inchi: 1S/C25H28N2O5/c1-2-21(23(28)26-22-13-7-12-19(22)24(29)30)27-25(31)32-14-20-17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-6,8-11,19-22H,2,7,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t19-,21+,22+/m0/s1
- InChI Key: QVMVFZVAQTVKOD-KSEOMHKRSA-N
- SMILES: OC([C@H]1CCC[C@H]1NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1533444-1g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 1g |
$3368.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-5g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 5g |
$9769.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-10g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 10g |
$14487.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-0.05g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 0.05g |
$2829.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-0.1g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 0.1g |
$2963.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-0.25g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 0.25g |
$3099.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-0.5g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 0.5g |
$3233.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-1.0g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1533444-2.5g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 2.5g |
$6602.0 | 2023-08-31 | ||
| Enamine | EN300-1533444-5.0g |
(1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid |
2227755-63-5 | 5g |
$9769.0 | 2023-06-05 |
(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
Introduction to (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic Acid (CAS No. 2227755-63-5)
Chemical research has witnessed significant advancements in the development of novel compounds with potential therapeutic applications. Among these, (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2227755-63-5, has emerged as a compound of considerable interest. This compound belongs to a class of molecules that exhibit structural complexity and functional diversity, making it a valuable candidate for further investigation in the field of medicinal chemistry.
The structural framework of this compound is characterized by a cyclopentane core, which is a common motif in many biologically active molecules. The presence of multiple stereocenters, specifically at the (1RS,2SR) and (2R) positions, suggests that this compound may exhibit enantioselective properties, which are increasingly important in drug design due to their potential to enhance efficacy and reduce side effects.
The (9H-fluoren-9-yl)methoxycarbonyl moiety is a notable feature of this molecule. This group is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles. The fluorene ring itself is known for its rigidity and hydrophobicity, which can contribute to better binding affinity to biological targets. Additionally, the methoxycarbonyl group can serve as a protecting group for amine functionalities, allowing for selective modifications during synthetic processes.
The butanamidocyclopentane backbone provides the compound with a unique three-dimensional structure that can influence its interactions with biological targets. This type of architecture is frequently explored in the design of enzyme inhibitors and receptor modulators. The amide linkage within the molecule can also participate in hydrogen bonding interactions, which are crucial for establishing stable binding with proteins and other biological macromolecules.
Recent research has highlighted the importance of understanding the stereochemical aspects of molecules in drug discovery. The specific configuration at the (1RS,2SR) and (2R) positions in this compound may play a critical role in determining its biological activity. Studies have shown that subtle changes in stereochemistry can significantly alter the pharmacological properties of a molecule, making it essential to carefully optimize these features during drug development.
In terms of potential applications, this compound has shown promise in preclinical studies as a modulator of various biological pathways. Its structural features suggest that it may interact with enzymes or receptors involved in inflammatory responses, neurodegenerative diseases, or other therapeutic areas. Further investigation into its mechanism of action could uncover new therapeutic strategies and lead to the development of novel treatments for unmet medical needs.
The synthesis of this compound presents both challenges and opportunities for chemists. The multiple stereocenters require precise control during the synthetic process to ensure high enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution methods are likely necessary to achieve the desired stereochemical configuration. However, these challenges also highlight the compound's potential as a structurally complex molecule with significant therapeutic promise.
As research continues to evolve, compounds like (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid (CAS No. 2227755-63-5) will play an increasingly important role in drug discovery and development. Their unique structural features and potential biological activities make them valuable tools for understanding disease mechanisms and designing innovative therapeutics. The ongoing exploration of such molecules underscores the dynamic nature of chemical research and its impact on advancing human health.
2227755-63-5 ((1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)